Cas no 181048-91-9 (2-Benzothiazolemethanol,a-ethenyl-)

• Product Name: 2-Benzothiazolemethanol,a-ethenyl-
• CAS No: 181048-91-9
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 113602
• PubChem ID: 45077208
• Update Time: 2025-07-19

2-Benzothiazolemethanol,a-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanol,a-ethenyl-
• 2-Benzothiazolemethanol,alpha-ethenyl-(9CI)
• 1-(Benzo[d]thiazol-2-yl)prop-2-en-1-ol
• 1-(1,3-BENZOTHIAZOL-2-YL)PROP-2-EN-1-OL
• 181048-91-9
• EN300-1838150

• Inchi： 1S/C10H9NOS/c1-2-8(12)10-11-7-5-3-4-6-9(7)13-10/h2-6,8,12H,1H2
• InChI Key： INZBFOAXCOWCQO-UHFFFAOYSA-N
• SMILES： S1C(C(C=C)O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 191.04
• Monoisotopic Mass: 191.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 61.36000
• LogP: 2.51570

Additional information on 2-Benzothiazolemethanol,a-ethenyl-

Comprehensive Overview of 2-Benzothiazolemethanol, a-ethenyl- (CAS No. 181048-91-9): Properties, Applications, and Innovations

2-Benzothiazolemethanol, a-ethenyl- (CAS No. 181048-91-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often referred to in scientific literature by its systematic name, belongs to the benzothiazole family, a class of heterocyclic compounds known for their broad utility in pharmaceuticals, agrochemicals, and material science. The presence of both benzothiazole and vinyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

One of the most frequently searched questions regarding 2-Benzothiazolemethanol, a-ethenyl- is its role in modern green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly pathways to produce this compound, leveraging catalytic methods and renewable feedstocks. This aligns with the global shift toward reducing the environmental footprint of chemical manufacturing. Additionally, its potential applications in photocatalysis and organic electronics have sparked interest, as these fields are at the forefront of technological advancements.

The compound’s molecular formula and weight, along with its physicochemical properties, are critical for industrial applications. For instance, its solubility in common organic solvents and thermal stability make it suitable for use in polymer chemistry and coating formulations. Recent studies have highlighted its utility in creating high-performance polymers with enhanced durability and resistance to degradation. These properties are particularly relevant in industries such as automotive and aerospace, where material performance is paramount.

Another area of growing interest is the use of 2-Benzothiazolemethanol, a-ethenyl- in pharmaceutical research. While not a drug itself, its derivatives have shown promise in medicinal chemistry, particularly in the development of antimicrobial and anti-inflammatory agents. This has led to a surge in patents and publications exploring its potential. The compound’s ability to act as a building block for biologically active molecules underscores its importance in drug discovery pipelines.

From an analytical perspective, advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to characterize and quantify 2-Benzothiazolemethanol, a-ethenyl- in various matrices. These methods ensure purity and consistency, which are essential for research and industrial applications. Quality control protocols often include rigorous testing to meet regulatory standards, particularly in sectors like cosmetics and personal care, where ingredient safety is a top priority.

In the context of market trends, the demand for 2-Benzothiazolemethanol, a-ethenyl- is influenced by its niche applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of diverse industries. Custom synthesis and contract research organizations (CROs) are also playing a pivotal role in providing tailored solutions for clients seeking high-purity grades of this compound.

Looking ahead, innovations in catalysis and process optimization are expected to further enhance the accessibility and affordability of 2-Benzothiazolemethanol, a-ethenyl-. Collaborative efforts between academia and industry are likely to uncover new applications, solidifying its position as a key player in specialty chemicals. For researchers and professionals, staying updated on the latest developments in this field is crucial for leveraging its full potential.